Cas no 1427014-39-8 (1-(1-methyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(1-methyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 1427014-39-8
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD23134937
• CID: 5603826
• PubChem ID: 82597063
• Update Time: 2025-10-21

1-(1-methyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CHC01439
• 1-(1-methylpyrazol-4-yl)cyclopropane-1-carboxylic acid
• EN300-1602122
• 1-(1-Methyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid
• 1427014-39-8
• 1-(1-Methyl-1H-pyrazol-4-yl)cyclopropanecarboxylic acid
• SCHEMBL23890542
• Cyclopropanecarboxylic acid, 1-(1-methyl-1H-pyrazol-4-yl)-
• 1-(1-methyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid

• MDL： MFCD23134937
• Inchi： 1S/C8H10N2O2/c1-10-5-6(4-9-10)8(2-3-8)7(11)12/h4-5H,2-3H2,1H3,(H,11,12)
• InChI Key： MGZPBUOMUGXALP-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=NN(C)C=2)CC1)=O

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 354.9±25.0 °C(Predicted)
• pka: 4.29±0.20(Predicted)

Additional information on 1-(1-methyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(1-methyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 1427014-39-8)

1-(1-methyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 1427014-39-8) is a structurally unique compound that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a cyclopropane ring with a methylpyrazole moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting inflammatory pathways and metabolic disorders, aligning with the growing demand for novel small-molecule therapeutics.

The compound's carboxylic acid functional group enhances its reactivity, enabling facile derivatization for structure-activity relationship (SAR) studies. Recent publications highlight its utility in designing kinase inhibitors, a hot topic in oncology research. With the rise of personalized medicine, the demand for tailored heterocyclic compounds like 1-(1-methyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid has surged, as evidenced by its frequent appearance in patent applications for autoimmune disease treatments.

From a synthetic chemistry perspective, the cyclopropane ring confers steric constraints that can improve metabolic stability—a key consideration in modern drug design. This aligns with industry trends favoring fragment-based drug discovery (FBDD), where small, rigid structures like this compound serve as ideal building blocks. Analytical techniques such as LC-MS and NMR are routinely employed to characterize its purity, reflecting the compound's importance in high-throughput screening libraries.

Environmental scientists have also examined derivatives of 1-(1-methyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid for biodegradable agrochemical applications. This intersects with the global push toward green chemistry, as its metabolites show lower ecological persistence compared to traditional pesticides. Such properties address the frequent search query "eco-friendly crop protection agents" among agricultural researchers.

The compound's pyrazole component is particularly noteworthy, as this nitrogen-containing heterocycle appears in 20% of FDA-approved drugs. Its presence in 1-(1-methyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid explains the growing commercial interest, with suppliers listing it under search terms like "high-purity pyrazole derivatives" and "pharma intermediates." Storage typically requires anhydrous conditions at -20°C to maintain stability, following best practices for carboxylic acid preservation.

In material science, the compound's rigid structure has inspired investigations into metal-organic frameworks (MOFs), particularly for gas storage applications. This connects with renewable energy discussions around hydrogen storage solutions—a trending topic in sustainable technology forums. Computational chemists frequently model its electron distribution patterns to predict reactivity, leveraging density functional theory (DFT) calculations.

Quality control protocols for CAS No. 1427014-39-8 emphasize HPLC purity verification (>98%), responding to the pharmaceutical industry's stringent standards. The compound's logP value (predicted at 1.2) suggests favorable membrane permeability, explaining its inclusion in CNS drug discovery projects—a subject of numerous "blood-brain barrier penetration" searches in medicinal chemistry databases.

Recent patent analyses reveal that 1-(1-methyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid derivatives are being evaluated as allosteric modulators for G-protein coupled receptors (GPCRs). This application taps into the booming market for targeted cancer therapies, with particular relevance to breast and prostate cancer research—topics consistently ranking high in medical literature searches.

The compound's scalability has been demonstrated through optimized multi-step synthesis routes employing microwave-assisted reactions, a technique gaining traction in industrial process chemistry. Such advancements address frequent queries about "cost-effective heterocycle synthesis" in chemical engineering circles. Regulatory documentation typically classifies it as non-hazardous under standard handling conditions, though proper PPE is always recommended.

Emerging applications include its use as a chiral auxiliary in asymmetric synthesis, particularly for constructing quaternary carbon centers—a persistent challenge in organic synthesis. This aligns with the pharmaceutical industry's focus on stereoselective manufacturing, as reflected in the surge of related publications and conference presentations over the past five years.

In conclusion, 1-(1-methyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid represents a multifaceted chemical entity with expanding utility across life sciences. Its structural features respond to contemporary research demands for privileged scaffolds in medicinal chemistry, while its synthetic accessibility positions it as a valuable asset in both academic and industrial settings. Continued investigation of this compound will likely yield innovative solutions to challenges in drug development and sustainable chemistry.